Polynoxylin
Overview
Description
Polynoxylin, also known by the trade name Anaflex in Egypt, is an antiseptic used for local treatment of the skin and the mouth . It is a formaldehyde-releasing antimicrobial polymer .
Synthesis Analysis
Polynoxylin is a condensation product of formaldehyde and urea . This synthesis results in polynoxymethyleneurea, which has interesting antibacterial and antifungal properties .
Molecular Structure Analysis
Polynoxylin is not a discrete structure, but a polymer. Its formula is (C4H8N2O3)n . It is also referred to as poly(methi(bis(hydroxymethyl))ureylene)amer .
Physical And Chemical Properties Analysis
Polynoxylin is a white, stable powder . It is soluble in water to an extent of less than 0.3 percent . Its exact mass is 90.04 and its molecular weight is 90.080 .
Scientific Research Applications
Adhesive in Wood Panel Industry
Urea-Formaldehyde (UF) resin is the most widely used adhesive in the wood panel industry due to its low cost and good performance . It covers almost 90% of the total amount of the adhesives used for the production of wood panels in China .
Performance Enhancement with Nano-SiO2
Nano-SiO2 is a typical modifier used for UF resins to balance the reduced formaldehyde content and maintain bond strength . The best performance enhancement of UF resin was achieved when the addition of nano-SiO2 was 3 wt% .
Coatings and Laminating Compositions
Urea-Formaldehyde resins find applications in coatings and laminating compositions . These resins provide excellent finish and durability, making them suitable for these applications.
Moulding Compositions
Due to their high stability and ease of molding, UF resins are used in moulding compositions . They can be easily shaped into various forms, making them ideal for a wide range of applications.
Formaldehyde Solutions
UF resins are prepared with different formaldehyde solutions . The chemical structure and changes during the resin preparation were analyzed. The performance of particleboards prepared with these resins was evaluated .
Environmental Impact
The production of UF resins with higher concentrated formaldehyde solutions (higher than 42%) is possible, which reduces the need for a dewatering treatment and the generation of waste water with toxic formaldehyde, methanol, and their derivatives .
Mechanism of Action
Target of Action
Urea formaldehyde primarily targets the bonding of various materials. It is extensively used in adhesives, plywood, particle board, medium-density fibreboard (MDF), and molded objects . In agriculture, urea-formaldehyde compounds are one of the most commonly used types of slow-release fertilizer .
Mode of Action
Urea formaldehyde acts by forming networks of permanently interlinked molecules . The chemical composition of urea and formaldehyde and the reaction by which they are polymerized into these networks are key to its functionality . The reaction occurs in water at a pH above 7 at the start of the reaction .
Biochemical Pathways
Formaldehyde, a key component of urea formaldehyde, is a major source for organic compounds essential to life . It is produced endogenously by plants, animals, and humans, and is also made synthetically . Formaldehyde is involved in various biochemical pathways, including the detoxification pathways in bacterial pathogens .
Pharmacokinetics
It’s known that the solid content of the final urea formaldehyde resin prepared with 37% formaldehyde is about 50%, which is too low for the production of particleboards . Therefore, a dewatering treatment has to be conducted for the final urea formaldehyde resin application .
Result of Action
The result of urea formaldehyde’s action is the formation of strong, durable bonds. It is widely utilized due to its inexpensive cost, quick reaction time, high bonding strength, moisture resistance, lack of color, and resistance to abrasion and microbes . It’s worth noting that formaldehyde, a component of urea formaldehyde, can have adverse effects on the reproductive system .
Action Environment
The action of urea formaldehyde can be influenced by environmental factors. For example, the microbes found in the soil can act on urea-formaldehyde compounds to decompose them into liquid nitrogen for the use of the plants . The action of microorganisms and the release of nitrogen depend on the temperature . Furthermore, formaldehyde emissions can react with other pollutants to form ground-level ozone, contributing to smog and air pollution .
properties
IUPAC Name |
formaldehyde;urea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/CH4N2O.CH2O/c2-1(3)4;1-2/h(H4,2,3,4);1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODGAOXROABLFNM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=O.C(=O)(N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
68071-45-4, 68611-61-0, 68511-67-1, 68071-44-3, 68988-09-0, 69898-38-0, 68511-66-0, 68002-19-7, 68955-25-9, 68002-18-6 | |
Record name | Urea, polymer with formaldehyde, methylated | |
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Record name | Urea, polymer with formaldehyde, butylated methylated | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68611-61-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Urea, polymer with formaldehyde, isopropylated methylated | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68511-67-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Urea, polymer with formaldehyde, butylated isobutylated | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68071-44-3 | |
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Record name | Urea, polymer with formaldehyde, furfurylated | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68988-09-0 | |
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Record name | Urea, polymer with formaldehyde, butylated isopropylated | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=69898-38-0 | |
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Record name | Urea, polymer with formaldehyde, butylated and 2-ethylhexylated | |
Source | CAS Common Chemistry | |
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Record name | Urea, polymer with formaldehyde, butylated | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68002-19-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Urea, polymer with formaldehyde, 2-(dimethylamino)-2-methylpropylated isobutylated | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68955-25-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Urea, polymer with formaldehyde, isobutylated | |
Source | CAS Common Chemistry | |
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DSSTOX Substance ID |
DTXSID10905739 | |
Record name | Carbamimidic acid--formaldehyde (1/1) | |
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Molecular Weight |
90.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; NKRA; Pellets or Large Crystals, Amorphous powder; [HSDB] | |
Record name | Urea, reaction products with formaldehyde | |
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Record name | Urea formaldehyde | |
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Solubility |
Solubility in water = 0.28-0.31% | |
Record name | POLYNOXYLIN | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7203 | |
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Vapor Pressure |
0.0000728 [mmHg] | |
Record name | Urea formaldehyde | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/1013 | |
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Product Name |
Urea formaldehyde | |
Color/Form |
Amorphous powder | |
CAS RN |
68611-64-3, 9011-05-6, 64869-57-4, 68002-18-6, 68002-19-7, 68071-44-3, 68071-45-4, 68511-66-0, 100786-56-9 | |
Record name | Urea, reaction products with formaldehyde | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=68611-64-3 | |
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Record name | Urea-formaldehyde resin | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=9011-05-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Urea formaldehyde foam | |
Source | ChemIDplus | |
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Record name | Urea, polymer with formaldehyde, isobutylated | |
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Record name | Butylated polyoxymethylene urea | |
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Record name | Urea, polymer with formaldehyde, butylated isobutylated | |
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Record name | Urea, polymer with formaldehyde, methylated | |
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Record name | Urea, reaction products with formaldehyde | |
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Record name | Urea, reaction products with formaldehyde | |
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Record name | Urea, polymer with formaldehyde, isobutylated | |
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Record name | Urea, polymer with formaldehyde, butylated | |
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Record name | Urea, polymer with formaldehyde, butylated isobutylated | |
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Record name | POLYNOXYLIN | |
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Retrosynthesis Analysis
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